Cas no 350681-33-3 (Isodemethylwedelolactone)

Isodemethylwedelolactone structure
Isodemethylwedelolactone structure
Product Name:Isodemethylwedelolactone
CAS No:350681-33-3
MF:C15H8O7
MW:300.219824790955
CID:1080320
PubChem ID:5318547
Update Time:2025-04-20

Isodemethylwedelolactone Chemical and Physical Properties

Names and Identifiers

    • Isodemethylwedelolacton
    • Isodemethylwedelolactone
    • 2,4,8,9-Tetrahydroxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
    • AKOS037515089
    • FS-7076
    • HY-N5100
    • 350681-33-3
    • CS-0032365
    • 2,4,8,9-tetrahydroxy-[1]benzofuro[3,2-c]chromen-6-one
    • FT-0775622
    • DA-54411
    • 4,6,13,14-tetrahydroxy-8,17-dioxatetracyclo[8.7.0.0(2),?.0(1)(1),(1)?]heptadeca-1(10),2(7),3,5,11(16),12,14-heptaen-9-one
    • Inchi: 1S/C15H8O7/c16-5-1-7-13(10(19)2-5)22-15(20)12-6-3-8(17)9(18)4-11(6)21-14(7)12/h1-4,16-19H
    • InChI Key: OBEHELRBTWMPHI-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C(=CC=2C2C(=O)OC3C(=CC(=CC=3C1=2)O)O)O)O

Computed Properties

  • Exact Mass: 300.02700259 g/mol
  • Monoisotopic Mass: 300.02700259 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120
  • Molecular Weight: 300.22
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.827±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.87 g/l) (25 º C),

Isodemethylwedelolactone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-N5100-5mg
Isodemethylwedelolactone
350681-33-3 99.81%
5mg
¥650 2025-04-16
MedChemExpress
HY-N5100-10mg
Isodemethylwedelolactone
350681-33-3 99.81%
10mg
¥1100 2025-04-16
Chengdu Biopurify Phytochemicals Ltd
BP3117-10mg
Isodemethylwedelolactone
350681-33-3 98%
10mg
$165 2023-09-20
Chengdu Biopurify Phytochemicals Ltd
BP3117-20mg
Isodemethylwedelolactone
350681-33-3 98%
20mg
$260 2023-09-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I94330-5mg
Isodemethylwedelolactone
350681-33-3
5mg
¥798.0 2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T5742-1 mg
Isodemethylwedelolacton
350681-33-3 99.73%
1mg
¥1272.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T5742-5 mg
Isodemethylwedelolacton
350681-33-3 99.73%
5mg
¥3055.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T5742-10 mg
Isodemethylwedelolacton
350681-33-3 99.73%
10mg
¥5170.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T5742-1 mL * 10 mM (in DMSO)
Isodemethylwedelolacton
350681-33-3 99.73%
1 mL * 10 mM (in DMSO)
¥3055.00 2022-04-26
ChemScence
CS-0032365-5mg
Isodemethylwedelolactone
350681-33-3
5mg
$336.0 2022-04-27

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